Cas no 1610667-16-7 (N-methyl-2-(trifluoromethyl)pyridin-4-amine)

• Product Name: N-methyl-2-(trifluoromethyl)pyridin-4-amine
• CAS No: 1610667-16-7
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• MDL: MFCD28679060
• CID: 5618156
• PubChem ID: 53426988
• Update Time: 2025-05-20

N-methyl-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, N-methyl-2-(trifluoromethyl)-
• MBLZYHQPMIACIM-UHFFFAOYSA-N
• N-methyl-2-(trifluoromethyl)pyridin-4-amine
• EN300-3028769
• 1610667-16-7
• SCHEMBL9234478

• MDL： MFCD28679060
• Inchi： 1S/C7H7F3N2/c1-11-5-2-3-12-6(4-5)7(8,9)10/h2-4H,1H3,(H,11,12)
• InChI Key： MBLZYHQPMIACIM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)NC)(F)F

Computed Properties

• Exact Mass: 176.056
• Monoisotopic Mass: 176.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 207.4±40.0 °C(Predicted)
• pka: 4.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-methyl-2-(trifluoromethyl)pyridin-4-amine

Comprehensive Overview of N-methyl-2-(trifluoromethyl)pyridin-4-amine (CAS No. 1610667-16-7)

N-methyl-2-(trifluoromethyl)pyridin-4-amine (CAS No. 1610667-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a pyridine ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and lipophilicity-enhancing characteristics play a critical role.

In recent years, the demand for fluorinated compounds like N-methyl-2-(trifluoromethyl)pyridin-4-amine has surged, driven by their ability to improve the metabolic stability and bioavailability of therapeutic agents. This compound is often explored in the context of central nervous system (CNS) drug development, as the trifluoromethyl group can enhance blood-brain barrier penetration. Additionally, its derivatives are being investigated for their potential in cancer therapeutics and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of N-methyl-2-(trifluoromethyl)pyridin-4-amine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for efficient and scalable production methods. These innovations are particularly relevant in the era of green chemistry, where minimizing environmental impact is a top priority.

From an industrial perspective, CAS No. 1610667-16-7 is often sourced by pharmaceutical companies and contract research organizations (CROs) for high-throughput screening and medicinal chemistry projects. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura and Buchwald-Hartwig) further expands its utility in constructing complex molecular architectures. This versatility has made it a staple in the toolkit of synthetic chemists working on small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

Beyond pharmaceuticals, N-methyl-2-(trifluoromethyl)pyridin-4-amine has found niche applications in material science, particularly in the development of organic electronic materials. Its ability to modulate electron density and steric effects makes it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). This interdisciplinary relevance underscores its importance in both life sciences and advanced technology sectors.

As the scientific community continues to explore fluorine-containing compounds, CAS No. 1610667-16-7 remains a focal point for innovation. Its role in addressing challenges like drug resistance and selective targeting exemplifies the convergence of chemistry and biology. With ongoing advancements in computational chemistry and AI-driven drug design, the future applications of this compound are poised to expand even further.